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Compound of Interest

Compound Name: Arsenal

Cat. No.: B013267 Get Quote

Arsenal® herbicide is a broad-spectrum herbicide used for the control of a wide range of

annual and perennial grasses, broadleaf weeds, vines, and woody species. Its efficacy is

rooted in its specific chemical composition, primarily centered around the active ingredient,

imazapyr. This guide provides a detailed analysis of the chemical makeup of various Arsenal®
herbicide formulations.

Chemical Composition Overview
The primary active ingredient in Arsenal® herbicide is imazapyr, which is typically formulated

as an isopropylamine salt to enhance its solubility and movement within the plant. The

concentration of this active ingredient can vary depending on the specific product formulation.
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Component
Chemical
Name

Molecular
Formula

Concentration
(Weight/Weigh
t %)

CAS Number

Active Ingredient

Imazapyr

Isopropylamine

Salt

C₁₃H₁₅N₃O₃ ·

C₃H₉N

Varies (e.g.,

22.65% - 53.1%)
81510-83-0

Constituent of

the Salt
Imazapyr C₁₃H₁₅N₃O₃ - 81334-34-1

Constituent of

the Salt
Isopropylamine C₃H₉N - 75-31-0

Other Ingredients

Inert components

(e.g., water,

surfactants, anti-

foaming agents)

Not applicable Varies Not applicable

Note: The concentration of the active ingredient and other components can differ between

various Arsenal® product formulations such as Arsenal® Applicator's Concentrate and

Arsenal® PowerLine. For instance, Arsenal® Applicator's Concentrate contains 53.1%

isopropylamine salt of imazapyr.

Experimental Protocols
Detailed experimental protocols for the formulation of commercial herbicides like Arsenal® are

proprietary to the manufacturer (BASF). The synthesis of the active ingredient, imazapyr, and

its subsequent formulation into the isopropylamine salt involves specific chemical reactions and

purification processes that are not publicly disclosed.

Quality control and analytical chemistry protocols for determining the concentration of the

active ingredient in the final product typically involve methods such as High-Performance Liquid

Chromatography (HPLC).
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The following diagrams illustrate the relationships between the components of Arsenal®
herbicide and the chemical structure of its active ingredient.
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Caption: Composition of Arsenal Herbicide.

Click to download full resolution via product page

Caption: Chemical Structure of Imazapyr Isopropylamine Salt.

To cite this document: BenchChem. [Arsenal Herbicide: A Technical Examination of its
Chemical Composition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013267#what-is-the-chemical-composition-of-
arsenal-herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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